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Compound of Interest

Compound Name: Methyl 2-hydroxy-6-nitrobenzoate

CAS No.: 1261504-50-0

Cat. No.: B2984851

Get Quote

Document Control:

Applicability: Research Laboratories, Drug Development Units, Chemical Waste

Management

Executive Summary & Immediate Directives
Do NOT dispose of Methyl 2-hydroxy-6-nitrobenzoate (Methyl 6-nitrosalicylate) down the

drain or in general trash.[1][2][3] This compound is a nitroaromatic ester, requiring specific

handling to mitigate risks of toxicity, potential shock sensitivity (in dry, pure form), and

environmental contamination.[3]

Immediate Action Plan:

Segregate: Isolate from strong oxidizers, reducing agents, and strong bases.[3]

Stabilize: If the compound is old or dried out, wet it with a compatible solvent (e.g., Ethanol

or Acetone) to desensitize.[3]
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Label: Clearly mark as "Hazardous Waste - Flammable/Toxic - Nitroaromatic."[1][2][3][4]

Disposal Path: The only approved final disposal method is High-Temperature Incineration via

a licensed hazardous waste contractor.[1][2][3]

Chemical Profile & Hazard Assessment
Understanding the molecule is the first step to safe disposal.[2][3] This compound combines a

nitro group, a phenolic hydroxyl, and an ester functionality on a benzene ring.[3]

Property Description Risk Implication

Chemical Structure
Nitro-substituted salicylate

ester

Nitro Group: Potential energy

source; risk of rapid

decomposition if heated or

shocked.[1][2][3][4]

Phenol/Ester: Toxic if

ingested/absorbed; hydrolysis

releases methanol.[2][3]

Physical State
Typically Yellow/Orange

Crystalline Solid

Dust inhalation hazard;

potential for static discharge

ignition.[1][2][3]

Reactivity

Sensitive to strong bases

(hydrolysis) and shock/friction

(low risk, but non-zero for

nitroaromatics).[1][3][4]

Do not mix with amines or

strong alkalis in the waste

stream to prevent uncontrolled

exothermic hydrolysis.[2][3]

Toxicity
Irritant (Skin/Eye/Respiratory);

Potential Mutagen

PPE Mandatory: Nitrile gloves,

safety goggles, lab coat, and

fume hood.[1][4]

The "Nitro" Factor: Why Special Care?
Nitroaromatic compounds possess an inherent energy content.[2][3] While mononitro esters

like Methyl 2-hydroxy-6-nitrobenzoate are generally stable compared to polynitro explosives

(e.g., TNT), they can become shock-sensitive if:
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They are allowed to dry out completely after being in solution.[2][3]

They are contaminated with heavy metals or strong bases (forming unstable nitronate salts).

[2][3]

Expert Insight:Always keep nitroaromatic waste "wet" or in solution to act as a heat sink and

desensitizer.

Operational Disposal Workflow
This self-validating workflow ensures that the waste is characterized, stabilized, and packaged

correctly before it leaves your control.[2][3]

Decision Matrix & Workflow Diagram
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Safety Checkpoint

Waste Generation:
Methyl 2-hydroxy-6-nitrobenzoate

Assessment:
Physical State?

Solid Waste
(Powder/Crystals)

Liquid Waste
(Solution/Mother Liquor)

Step 1: Desensitization
Dissolve in Acetone or Ethanol
(Target <10% Concentration)

 Stabilize Risk

Step 2: pH Check
Ensure pH 6-8

(Avoid alkaline conditions)

Step 3: Segregation
Separate from Oxidizers/Bases

Step 4: Labeling
'Flammable Organic Waste'

'Contains Nitroaromatics'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Logic flow for the safe assessment, stabilization, and disposal of nitroaromatic ester

waste.

Step-by-Step Protocol
Step 1: Solubilization (Desensitization)[1][2][3]

Why: Solid nitro compounds present a higher risk of friction ignition.[2][3]

Protocol:

Dissolve solid waste in a compatible combustible solvent (e.g., Acetone, Ethyl Acetate, or

Ethanol).[3]

Aim for a concentration below 10% (w/v). This dilution acts as a thermal buffer.[2][3]

Verification: Visually confirm no solid crystals remain.

Step 2: pH Verification
Why: Nitrobenzoates can hydrolyze in basic conditions to form nitrophenolate salts, which

are often more shock-sensitive and unstable.[1][2][3]

Protocol:

Test the waste solution with pH paper.[2][3]

Target: pH 6–8 (Neutral).

Correction: If basic (pH > 8), carefully neutralize with dilute Acetic Acid. Do not use strong

mineral acids.[2][3]

Step 3: Packaging
Container: Use High-Density Polyethylene (HDPE) or amber glass bottles with vented caps

(if available) to prevent pressure buildup.[1][2][3]

Headspace: Leave at least 10-15% headspace in the container to allow for expansion.[1][2]

[3]
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Secondary Containment: Place the primary container inside a secondary tray or bucket

during transport to the central accumulation area.[2][3]

Step 4: Labeling & Regulatory Coding
Accurate labeling is critical for the safety of downstream waste handlers.[2][3]

Field Entry

Chemical Name
Waste Methyl 2-hydroxy-6-nitrobenzoate

Solution (in Acetone/Ethanol)

Hazards Flammable, Toxic, Irritant

RCRA Code (USA)

D001 (Ignitable), D003 (Reactive -

precautionary), P/U List (Check specific state

lists; usually falls under characteristic waste).[1]

[2][4]

DOT Hazard Class
Class 3 (Flammable Liquid) or Class 4.1

(Flammable Solid) if not dissolved.[1][2][3][4]

Emergency Contingencies
Spills

Small Spill (< 10g/10mL):

Evacuate the immediate area.[2][3][5][6]

Don PPE (Double nitrile gloves, respirator).[2][3]

Cover spill with wet absorbent material (vermiculite or sand moistened with water/ethanol).

[2][3] Do not use dry paper towels which can create friction.[3]

Scoop into a waste container using non-sparking tools (plastic scoop).

Exposure[2][3]
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Skin Contact: Wash immediately with soap and water for 15 minutes.[2][3][7] Nitro

compounds can be absorbed through the skin (cyanosis risk).[2][3]

Eye Contact: Rinse with water for 15 minutes; seek medical attention.[2][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2984851/docs#comprehensive-disposal-protocol-
methyl-2-hydroxy-6-nitrobenzoate-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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